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Inhibitor Profile Comparison

Feature Z-LEHD-FMK Z-VAD-FMK

Primary Target Caspase-9 [1] [2] Pan-caspase / Broad-spectrum [3] [4] [5]

Common Targets Caspase-9 [1] [2] Caspases-2, -3, -8, -9, and others [5]

Mechanism Irreversible, competitive

inhibitor [2]

Irreversible inhibitor [3] [6]

Cell Permeability Cell-permeable [2] Cell-permeable [3]

Key Functional Role Inhibits intrinsic
(mitochondrial) apoptosis

pathway [1]

Broad inhibition of apoptosis and
inflammation [4]

Reported In Vitro
Concentration

20 μM [2] 10-100 μM [7]

Off-Target Effects Inhibits MMP-2 activity (in
vitro) [7]

Inhibits cathepsin B, peptide:N-glycanase, T

cell proliferation; inhibits MMP-2 activity (in
vitro) [3] [7]
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Supporting Experimental Data & Protocols

The data in the table is supported by several key studies that provide insight into practical application and

experimental outcomes.

In Notochordal Cell Apoptosis: A 2012 study investigating disc degeneration isolated rat notochordal

cells and subjected them to serum deprivation to induce apoptosis. The cells were treated with 20 μM
Z-LEHD-FMK, which significantly reduced apoptotic cell death. This study demonstrated that

caspase-9 inhibition effectively blocks the intrinsic apoptotic pathway in this specific cell type [1].
In Human T Cell Proliferation: Research on immune cell function found that Z-VAD-FMK, at non-toxic

doses, acts as an immunosuppressive agent by inhibiting the proliferation of human T cells induced
by mitogens and IL-2. This effect was not due to the inhibition of caspase-8 or caspase-3 processing

during activation, revealing a non-apoptotic, off-target effect that researchers must consider in
immunological studies [3].

In Cardiac Ischemia-Reperfusion Models: Studies on heart injury have revealed an important caveat.
Multiple caspase inhibitors, including Z-LEHD-FMK and Z-VAD-FMK, were shown to directly inhibit

Matrix Metalloproteinase-2 (MMP-2) activity in vitro at concentrations commonly used in cell culture
(10-100 μM). This suggests that some protective effects previously attributed solely to caspase

inhibition in models like myocardial ischemia-reperfusion could be partially due to the inhibition of
MMP-2 [7].

Key Considerations for Experimental Design

When planning your experiments, please keep the following points in mind:

Specificity is Context-Dependent: While Z-LEHD-FMK is designed for caspase-9 and Z-VAD-FMK
is a broad-spectrum inhibitor, their specificity is not absolute. The choice depends on your goal: to

target a specific pathway or to achieve overall caspase blockade [8] [2].
Account for Off-Target Effects: Be aware that both inhibitors, especially Z-VAD-FMK, can have

effects beyond caspase inhibition. These include modulating T cell activation and inhibiting other
proteases like MMP-2. Including appropriate controls is crucial to confirm that your observed effects

are due to caspase inhibition [3] [7].
Clinical Translation Note: It is important to recognize that although these tools are invaluable for

basic research, the development of clinical-grade caspase inhibitors has faced challenges related to
efficacy and safety. None have yet been approved for clinical use [4] [5].

Practical Workflow for Inhibitor Use

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3535024/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3875211/
https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0006295213003584
https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://www.nature.com/articles/4402044
https://www.selleckchem.com/products/z-lehd-fmk-s7313.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3875211/
https://www.sciencedirect.com/science/article/abs/pii/S0006295213003584
https://www.nature.com/articles/s41419-021-04240-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC8519909/
https://www.smolecule.com/products/s547841?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To help visualize the decision-making process for selecting and using these inhibitors in a typical apoptosis

study, the following diagram outlines key considerations:

Start: Designing Apoptosis Experiment

What is the primary objective?

Target Intrinsic
Apoptosis Pathway

 Yes

Broad Caspase
Inhibition

 No

Consider Z-LEHD-FMK
(Caspase-9 Inhibitor)

Consider Z-VAD-FMK
(Pan-Caspase Inhibitor)

Include Critical Controls:
- Vehicle control
- Viability assay

- Apoptosis assay

Evaluate Off-Target Effects:
- Assess T cell proliferation

- Check for MMP-2 inhibition
- Use complementary methods

Interpret Results with
Specificity Caveats in Mind

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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